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Compound of Interest

Compound Name: Iron(3+)

CAS No.: 20074-52-6

Cat. No.: B1220093

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe and accurate preparation of ferric

chloride (FeCl₃) solutions in a laboratory setting. Ferric chloride solutions are widely utilized in

scientific research and pharmaceutical development as a Lewis acid catalyst, an oxidizing

agent, and a flocculant. Adherence to proper preparation and handling procedures is crucial for

experimental success and laboratory safety.

Safety Precautions
Ferric chloride is a corrosive and toxic substance. Always handle with extreme care in a well-

ventilated fume hood. Personal protective equipment (PPE), including chemical splash

goggles, a face shield, a lab coat, and chemical-resistant gloves (e.g., neoprene or PVC), must

be worn at all times.[1][2][3][4] An emergency eyewash station and safety shower should be

readily accessible.[2]

Key Hazards:

Causes severe skin burns and eye damage.[2][5]
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Harmful if swallowed.[2]

May be corrosive to metals.[2][5]

Reacts with many metals to liberate flammable hydrogen gas.[2][5]

Heating can release toxic and corrosive hydrogen chloride gas.[2][5]

In case of contact, immediately flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.[3] For spills, neutralize with a dilute solution of

sodium carbonate and absorb with an inert material before disposal according to local

regulations.[3]

Methods of Preparation
There are two primary methods for preparing ferric chloride solutions in a laboratory setting,

depending on the starting material: dissolving solid ferric chloride or synthesizing it from iron

and hydrochloric acid.

Method 1: Preparation from Solid Ferric Chloride
This is the most common and straightforward method. Ferric chloride is commercially available

in two forms: anhydrous (FeCl₃) and hexahydrate (FeCl₃·6H₂O). The hexahydrate form is less

reactive and easier to handle.

Protocol 1: Preparation from Ferric Chloride Hexahydrate (FeCl₃·6H₂O)

This protocol describes the preparation of a 1 M ferric chloride solution. The quantities can be

adjusted as needed for different concentrations.

Materials:

Ferric chloride hexahydrate (FeCl₃·6H₂O)

Deionized or distilled water

Hydrochloric acid (HCl), concentrated (optional, to prevent hydrolysis)
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Volumetric flask

Beaker

Magnetic stirrer and stir bar

Graduated cylinder

Weighing boat

Procedure:

Calculation: Determine the required mass of ferric chloride hexahydrate. The molecular

weight of FeCl₃·6H₂O is 270.30 g/mol . For 100 mL of a 1 M solution, 27.03 g is needed.

Weighing: Accurately weigh the calculated amount of ferric chloride hexahydrate in a

weighing boat.

Dissolution: Transfer the solid to a beaker containing approximately 70-80% of the final

desired volume of deionized water.

Mixing: Place the beaker on a magnetic stirrer and add a stir bar. Stir until the solid is

completely dissolved. The dissolution process is exothermic and will generate heat.

Acidification (Optional but Recommended): To prevent the formation of iron hydroxide

precipitates due to hydrolysis, a small amount of hydrochloric acid can be added to the

solution to lower the pH.[6]

Final Volume Adjustment: Carefully transfer the solution to a volumetric flask of the desired

final volume. Rinse the beaker with a small amount of deionized water and add the rinsing to

the volumetric flask to ensure a complete transfer.

Dilution to Mark: Add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.
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Storage: Transfer the prepared solution to a clean, properly labeled, and sealed plastic or

glass container.[7][8] Store in a cool, dry, and well-ventilated area away from light and

incompatible materials.[2][7][8]

Quantitative Data for Common Concentrations from FeCl₃·6H₂O:

Desired Concentration (Molarity)
Mass of FeCl₃·6H₂O per 100 mL of
Solution (g)

0.1 M 2.70 g

0.5 M 13.51 g

1.0 M 27.03 g

20 mM 0.54 g[9]

Protocol 2: Preparation from Anhydrous Ferric Chloride (FeCl₃)

Anhydrous ferric chloride is highly hygroscopic and reacts vigorously with water in a highly

exothermic reaction. This procedure requires additional caution.

Materials:

Anhydrous ferric chloride (FeCl₃)

Deionized or distilled water

Volumetric flask in an ice bath

Beaker

Magnetic stirrer and stir bar

Graduated cylinder

Weighing boat

Procedure:
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Calculation: Determine the required mass of anhydrous ferric chloride. The molecular weight

of FeCl₃ is 162.20 g/mol . For 100 mL of a 1 M solution, 16.22 g is needed.

Weighing: In a dry environment, accurately and quickly weigh the calculated amount of

anhydrous ferric chloride.

Dissolution: Place a beaker with approximately 70-80% of the final volume of deionized

water in an ice bath to manage the heat generated. Slowly and carefully add the anhydrous

ferric chloride to the cold water while stirring continuously.

Mixing and Cooling: Continue stirring until all the solid has dissolved and the solution has

cooled to room temperature.

Final Volume Adjustment and Storage: Follow steps 6-9 from Protocol 1.

Method 2: Preparation from Iron and Hydrochloric Acid
This method involves the oxidation of iron metal. It is a multi-step process that should be

performed in a fume hood due to the evolution of hydrogen and chlorine gases.

Protocol 3: Synthesis of Ferric Chloride Solution

Materials:

Iron powder or filings

Hydrochloric acid (HCl), concentrated

Oxidizing agent (e.g., chlorine gas, hydrogen peroxide, or nitric acid)

Beaker

Heating mantle or hot plate

Magnetic stirrer and stir bar

Filtration apparatus

Procedure:
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Reaction of Iron with HCl: In a beaker, slowly add iron powder to an excess of concentrated

hydrochloric acid. The reaction will produce ferrous chloride (FeCl₂) and hydrogen gas.

Fe(s) + 2HCl(aq) -> FeCl₂(aq) + H₂(g)

Heating: Gently heat the mixture to ensure the complete reaction of the iron.

Filtration: Once the reaction ceases, filter the solution to remove any unreacted iron and

impurities.

Oxidation: Oxidize the ferrous chloride to ferric chloride. This can be achieved by several

methods:

Chlorine Gas: Bubble chlorine gas through the ferrous chloride solution until the solution

turns from green to a characteristic yellowish-brown.[10]

2FeCl₂(aq) + Cl₂(g) -> 2FeCl₃(aq)

Hydrogen Peroxide: Add 3% hydrogen peroxide dropwise to the heated ferrous chloride

solution.

Nitric Acid: Add nitric acid to the ferrous chloride solution and heat.

Final Preparation: After oxidation, the solution can be diluted to the desired concentration.

The concentration of the prepared solution should be determined analytically.

Visualizations
Experimental Workflow: Preparation from Ferric
Chloride Hexahydrate
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Workflow for Preparing Ferric Chloride Solution from Hydrated Salt
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Caption: Workflow for Preparing Ferric Chloride Solution from Hydrated Salt.
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Signaling Pathway: Hydrolysis of Ferric Chloride

Hydrolysis of Ferric Chloride in Aqueous Solution

FeCl₃ (aq)

[Fe(OH)(H₂O)₅]²⁺

+ H₂O

H₂O

H⁺ + Cl⁻ Fe(OH)₃ (s)
(Precipitate)

Further Hydrolysis

Click to download full resolution via product page

Caption: Hydrolysis of Ferric Chloride in Aqueous Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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